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Compound of Interest

Compound Name: 1,1-Cyclohexanediethanol

Cat. No.: B184287

Disclaimer: Scientific literature extensively covers the synthesis, properties, and applications of
cyclohexanediol isomers, particularly 1,4-Cyclohexanedimethanol (CHDM). However, specific
research on 1,1-Cyclohexanediethanol is notably scarce. This guide will, therefore, leverage
the comprehensive data available for CHDM as a well-understood analogue to extrapolate and
propose potential research avenues for 1,1-Cyclohexanediethanol. We will also delve into the
chemistry of geminal diols to inform these hypotheses.

Introduction: The Landscape of Cyclohexane Diols

Cyclohexane diols are a class of cycloaliphatic alcohols that serve as crucial building blocks in
polymer science and organic synthesis. Their rigid cyclohexane core imparts thermal stability,
hardness, and chemical resistance to the materials derived from them. The most commercially
significant isomer is 1,4-Cyclohexanedimethanol (CHDM), a key monomer in the production of
various polyesters and polyurethanes.[1]

This whitepaper will explore the untapped potential of 1,1-Cyclohexanediethanol. As a
geminal diol, where both hydroxyl groups are attached to the same carbon atom, it is expected
to exhibit unique reactivity and lead to novel material properties distinct from its vicinal and
other isomers.
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The Proxy: Understanding 1,4-
Cyclohexanedimethanol (CHDM)

To build a foundation for understanding the potential of 1,1-Cyclohexanediethanol, we first
examine the well-documented properties and applications of its 1,4-isomer, CHDM.

Physicochemical Properties of CHDM

CHDM is a waxy, colorless solid at room temperature, typically existing as a mixture of cis and
trans isomers.[2] The ratio of these isomers significantly influences the properties of the
resulting polymers.[2]

Property Value References
Molecular Formula CsH1602 [3]
Molar Mass 144.21 g/mol [3]
Appearance White waxy solid [2]
Melting Point 41-61 °C [2]
Boiling Point 284-288 °C [2]
Density 1.02 g/mL [2]
Solubility in Water Miscible [4]

Synthesis of CHDM

Industrially, CHDM is produced via the catalytic hydrogenation of dimethyl terephthalate (DMT).
This process typically occurs in two stages, with the aid of a copper chromite catalyst.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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